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Compound of Interest

Compound Name: Benzyl 3-bromopropy! ether

Cat. No.: B108114

Benzyl 3-bromopropyl ether: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl 3-bromopropyl ether is a chemical compound that serves as a valuable building block
in organic synthesis. Its bifunctional nature, possessing both a benzyl ether and a bromoalkane
moiety, allows for a variety of chemical transformations. This guide provides an in-depth
overview of its chemical identity, properties, synthesis, and a key application.

Chemical Identity

o |[UPAC Name: ((3-bromopropoxy)methyl)benzene[1]

» Synonyms: 3-Benzyloxypropyl Bromide, [(3-Bromopropoxy)methyl]benzene, 1-Bromo-3-
(benzyloxy)propane, 3-(Benzyloxy)-1-bromopropane, 3-Bromo-1-benzyloxypropane, 3-
Bromopropanol Benzylic Ether, 3-Bromopropyl Benzyl Ether, 3-Bromopropyl Phenylmethyl
Ether[1]

Quantitative Data

The physical and chemical properties of Benzyl 3-bromopropyl ether are summarized in the
table below for easy reference.
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Property Value Source(s)
Molecular Formula C10H13BrO [1112][3]
Molecular Weight 229.11 g/mol [1][3]14]
CAS Number 54314-84-0 [11[3114]
Colorless to light yellow/orange
Appearance o [2][5]
clear liquid
Boiling Point 130-132 °C at 8 mmHg [5]

141 °C at 14 mmHg

[2]

Density

1.298 g/mL at 25 °C

[5]

Refractive Index

1.531 at 20 °C

[5]

Flash Point

>110 °C (>230 °F)

[2]

Purity

>95.0% (GC)

[2][5]

Experimental Protocols
Synthesis of Benzyl 3-bromopropyl ether

A common method for the synthesis of Benzyl 3-bromopropyl ether is the copper-catalyzed

Appel reaction of 3-Benzyloxy-1-propanol.

Reaction: 3-Benzyloxy-1-propanol — Benzyl 3-bromopropyl ether

Materials and Reagents:

3-Benzyloxy-1-propanol

Carbon tetrabromide (CBra)

Sodium bromide (NaBr)

Copper catalyst (e.g., Cu(tmp)(BINAP)BFa4)
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Anhydrous N,N-dimethylformamide (DMF)
Ether (Et20)

Saturated aqueous NaHCOs solution
Saturated aqueous Na2S20s solution
Brine (saturated aqueous NaCl solution)
Anhydrous sodium sulfate (Na2S0a)
Silica gel

Procedure:

To an oven-dried reaction vial equipped with a magnetic stir bar, add the copper catalyst
(0.01 equiv), 3-benzyloxy-1-propanol (1.0 equiv), carbon tetrabromide (2.0 equiv), and
sodium bromide (2.0 equiv).

Seal the vial and purge with a stream of nitrogen.
Add anhydrous DMF via syringe.
Stir the reaction mixture under a purple LED (e.g., 394 nm) for 24 hours.

Upon completion, transfer the mixture to a separatory funnel containing diethyl ether and
water.

Separate the organic phase, and extract the aqueous phase twice more with diethyl ether.

Combine the organic phases and wash sequentially with saturated aqueous NaHCOs
solution, saturated aqueous Na2S20s3 solution, and brine.

Dry the organic phase over anhydrous Na=SOa4 and concentrate under reduced pressure.

Purify the crude product by silica gel column chromatography (eluting with 100% hexane) to
yield the final product, Benzyl 3-bromopropyl ether.[5]
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Application in Synthesis: Preparation of (3-
Benzyloxypropyl)triphenylphosphonium bromide

Benzyl 3-bromopropyl ether is a precursor for the synthesis of Wittig reagents, such as (3-
Benzyloxypropyl)triphenylphosphonium bromide. This phosphonium salt is utilized in C-C bond
formation reactions.

Reaction: Benzyl 3-bromopropyl ether + Triphenylphosphine - (3-
Benzyloxypropyl)triphenylphosphonium bromide

Materials and Reagents:

e Benzyl 3-bromopropyl ether
o Triphenylphosphine (PPhs)

o Toluene

Procedure:

In a reaction flask, dissolve Benzyl 3-bromopropyl ether and a molar equivalent of
triphenylphosphine in toluene.

Heat the reaction mixture under reflux for several hours (e.g., 7 hours).

As the reaction progresses, the phosphonium salt product will precipitate from the solution.

After cooling the mixture, the solid product can be collected by filtration.

Wash the collected solid with a non-polar solvent (like diethyl ether) to remove any unreacted
starting materials.

Dry the product to obtain (3-Benzyloxypropyl)triphenylphosphonium bromide.

Visualizations

The following diagram illustrates the experimental workflow for the synthesis of Benzyl 3-
bromopropyl ether.
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Synthesis of Benzyl 3-bromopropyl ether

Reactants & Reagents

3-Benzyloxy-1-propanol Carbon Tetrabromide (CBr4) Sodium Bromide (NaBr) Copper Catalyst Anhydrous DMF
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Caption: Workflow for the synthesis of Benzyl 3-bromopropyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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